![molecular formula C12H9ClN6OS2 B255821 2-{[1-(4-chlorophenyl)-1H-tetraazol-5-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide](/img/structure/B255821.png)
2-{[1-(4-chlorophenyl)-1H-tetraazol-5-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide
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Overview
Description
2-{[1-(4-chlorophenyl)-1H-tetraazol-5-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide, also known as CTAT, is a small molecule that has gained significant attention in the scientific community due to its potential for use in a variety of applications. CTAT is a thiazole-based compound that has been shown to have a range of biochemical and physiological effects, making it a promising candidate for use in scientific research.
Mechanism of Action
The mechanism of action of 2-{[1-(4-chlorophenyl)-1H-tetraazol-5-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide is not well understood, but it is thought to involve the inhibition of enzymes or other proteins involved in disease processes. This compound has been shown to have activity against a variety of targets, including cancer cells, bacteria, and viruses.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including the induction of apoptosis in cancer cells, the inhibition of bacterial growth, and the inhibition of viral replication. Additionally, this compound has been shown to have anti-inflammatory and antioxidant effects, making it a promising candidate for use in the treatment of a variety of diseases.
Advantages and Limitations for Lab Experiments
One advantage of 2-{[1-(4-chlorophenyl)-1H-tetraazol-5-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide is its versatility, as it has been shown to have activity against a wide range of targets. Additionally, this compound is relatively easy to synthesize, making it a readily available compound for use in scientific research. However, one limitation of this compound is its potential toxicity, as it has been shown to have cytotoxic effects at high concentrations.
Future Directions
There are several potential future directions for research on 2-{[1-(4-chlorophenyl)-1H-tetraazol-5-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide. One area of focus is in the development of new drugs based on the structure of this compound, as it has been shown to have activity against a variety of targets. Additionally, further research is needed to better understand the mechanism of action of this compound and to identify potential new targets for this compound. Finally, there is potential for the development of new imaging agents and materials based on the structure of this compound.
Synthesis Methods
The synthesis of 2-{[1-(4-chlorophenyl)-1H-tetraazol-5-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide involves a multi-step process that begins with the reaction of 4-chloroaniline with sodium nitrite and hydrochloric acid to form a diazonium salt. This salt is then reacted with sodium azide to form a tetrazole intermediate, which is subsequently reacted with thioacetic acid to form the final product, this compound.
Scientific Research Applications
2-{[1-(4-chlorophenyl)-1H-tetraazol-5-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide has been shown to have a range of potential applications in scientific research. One area of focus is in the development of new drugs, as this compound has been shown to have activity against a variety of disease targets. Additionally, this compound has been studied for its potential use in the development of new imaging agents, as well as in the development of new materials for use in electronics and other fields.
properties
Molecular Formula |
C12H9ClN6OS2 |
---|---|
Molecular Weight |
352.8 g/mol |
IUPAC Name |
2-[1-(4-chlorophenyl)tetrazol-5-yl]sulfanyl-N-(1,3-thiazol-2-yl)acetamide |
InChI |
InChI=1S/C12H9ClN6OS2/c13-8-1-3-9(4-2-8)19-12(16-17-18-19)22-7-10(20)15-11-14-5-6-21-11/h1-6H,7H2,(H,14,15,20) |
InChI Key |
YUUKORFEVYCHSL-UHFFFAOYSA-N |
SMILES |
C1=CC(=CC=C1N2C(=NN=N2)SCC(=O)NC3=NC=CS3)Cl |
Canonical SMILES |
C1=CC(=CC=C1N2C(=NN=N2)SCC(=O)NC3=NC=CS3)Cl |
Origin of Product |
United States |
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